Cas no 53609-50-0 (tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate)

• Product Name: tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate
• CAS No: 53609-50-0
• MF: C₂₂H₃₂O₈
• MW: 424.484687805176
• CID: 938836
• PubChem ID: 5382453
• Update Time: 2025-04-19

tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• tetraethyl (3E,8E)-cyclodeca-3,8-diene-1,1,6,6-tetracarboxylate
• NSC-140640
• NSC140640
• DTXSID30419267
• 53609-50-0

• Inchi： 1S/C22H32O8/c1-5-27-17(23)21(18(24)28-6-2)13-9-11-15-22(16-12-10-14-21,19(25)29-7-3)20(26)30-8-4/h9-12H,5-8,13-16H2,1-4H3/b11-9+,12-10+
• InChI Key： LJAJMVRVEJZDNT-WGDLNXRISA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CC=CCC(C(=O)OCC)(C(=O)OCC)CC=CC1)=O |t:11,26|

Computed Properties

• Exact Mass: 424.20976
• Monoisotopic Mass: 424.20971797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2